![molecular formula C15H27N3OS B2544831 N-cyclopentyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide CAS No. 2319801-97-1](/img/structure/B2544831.png)
N-cyclopentyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide, also known as CP-55940, is a synthetic cannabinoid that was first synthesized in the 1970s. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been extensively studied for its potential therapeutic applications.
Scientific Research Applications
Synthetic Methodologies and Chemical Applications
Convenient Synthesis Methods : The research by Saemian et al. (2012) introduces a convenient method for the synthesis of related compounds, demonstrating the versatility of such molecules in chemical synthesis. This method could be applicable for creating labeled compounds for further study or use in various research contexts (Saemian, Shirvani, & Javaheri, 2012).
Novel Synthesis Approaches : Shaabani et al. (2008) described a novel one-pot pseudo-five-component synthesis of derivatives that share structural similarities with the compound , highlighting a synthetic route that could be adapted for the synthesis of N-cyclopentyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide (Shaabani, Maleki, Mofakham, & Moghimirad, 2008).
Chemical Functionalization : Research by Rodina et al. (2016) on the photochemical reaction of diazoketones for C-H functionalization of aliphatic compounds without elimination of nitrogen could offer insights into modifying the core structure of N-cyclopentyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide for specific applications, such as the creation of new materials or biologically active molecules (Rodina, Galkina, Maas, Platz, & Nikolaev, 2016).
properties
IUPAC Name |
N-cyclopentyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N3OS/c19-15(16-13-4-1-2-5-13)18-8-3-7-17(9-10-18)14-6-11-20-12-14/h13-14H,1-12H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZOPBQAQBSCNHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)N2CCCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.